Cas no 2625-37-8 (Heptane, 4-nitro-)
Heptane, 4-nitro- structure
Product Name:Heptane, 4-nitro-
CAS No:2625-37-8
MF:C7H15NO2
MW:145.199502229691
CID:289995
PubChem ID:220642
Update Time:2025-04-19
Heptane, 4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 4-nitro-
- 4-nitroheptane
- 4-Heptyl nitrate
- 4-Nitroheptan
- 4-Nitro-heptan
- 4-nitro-heptane
- AC1L5940
- AC1Q1WP2
- AR-1G3977
- CTK1A7617
- NSC3652
- SCHEMBL1170239
- NSC 3652
- 2625-37-8
- NSC-3652
- DTXSID10277706
-
- Inchi: 1S/C7H15NO2/c1-3-5-7(6-4-2)8(9)10/h7H,3-6H2,1-2H3
- InChI Key: VLLMCHZIPCTRHD-UHFFFAOYSA-N
- SMILES: [O-][N+](C(CCC)CCC)=O
Computed Properties
- Exact Mass: 145.11035
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 92.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Heptane, 4-nitro- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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